Methyl 3-(Trifluoromethyl)pyrrole-2-carboxylate

• Molecular Formula: C7H6F3NO2
• Molecular Weight: 193.12 g/mol
• IUPAC Name: methyl 3-(trifluoromethyl)-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C7H6F3NO2/c1-13-6(12)5-4(2-3-11-5)7(8,9)10/h2-3,11H,1H3
• InChI Key: DDQHCBLWKRSNBF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CN1)C(F)(F)F

Description

Methyl 3-(Trifluoromethyl)pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C7H6F3NO2 and its molecular weight is 193.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into a 100-mL round-bottom flask, was placed methyl 1-(benzenesulfonyl)-3-(trifluoromethyl)-1H-pyrrole-2-carboxylate and methyl 3-(perfluoroethyl)-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate (1.8 g, 5.40 mmol, 1.00 equiv) and tetrahydrofuran (15.0 mL). To the resulting mixture was then added NaOCH3 (1.17 g, 21.67 mmol, 4.01 equiv), in portions at 0° C. The resulting solution was stirred for 30 min at 0° C. in a water/ice bath. The reaction progress was monitored by LCMS. The reaction was then quenched by the addition of 2N hydrogen chloride until the solution became clear. The resulting solution was extracted with ethyl acetate (3×20 mL) and the organic layers combined. The resulting mixture was washed with sodium chloride (1×20 mL). The resulting mixture was dried over anhydrous sodium sulfate and concentrated under vacuum to yield methyl 3-(trifluoromethyl)-1H-pyrrole-2-carboxylate and methyl 3-(perfluoroethyl)-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate as a yellow solid. The yellow soli, was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

To a solution of the product prepared in Step A (704 mg, 1.9 mmol, 1 eq) in methanol (10 mL) was added a solution of NaOMe in MeOH (2.46 mL of a 25% solution, 10.6 mmol, 5.6 eq). After 1 hr, 1 N HCl was added, the aqueous was extracted with diethyl ether, washed with brine, dried over MgSO4 and concentrated to yield methyl 3-(trifluoromethyl)-1H-pyrrole-2-carboxylate.